3-chloro-N-[2-(1H-indol-3-yl)-2-phenylethyl]-4-methoxybenzamide

• Molecular Formula: C24H21ClN2O2
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 3-chloro-N-[2-(1H-indol-3-yl)-2-phenylethyl]-4-methoxybenzamide
• InChI: InChI=1S/C24H21ClN2O2/c1-29-23-12-11-17(13-21(23)25)24(28)27-14-19(16-7-3-2-4-8-16)20-15-26-22-10-6-5-9-18(20)22/h2-13,15,19,26H,14H2,1H3,(H,27,28)
• InChI Key: QLMQXNTYVJGYJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC(C2=CC=CC=C2)C3=CNC4=CC=CC=C43)Cl

Description

3-chloro-N-[2-(1H-indol-3-yl)-2-phenylethyl]-4-methoxybenzamide is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, with its unique structure, combines the indole moiety with a benzamide group, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-[2-(1H-indol-3-yl)-2-phenylethyl]-4-methoxybenzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Indole Moiety: The indole ring can be synthesized using the Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone in the presence of an acid catalyst.

Attachment of the Phenylethyl Group: The indole derivative is then reacted with a phenylethyl halide under basic conditions to form the desired intermediate.

Formation of the Benzamide Group: The intermediate is then reacted with 3-chloro-4-methoxybenzoyl chloride in the presence of a base to form the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-[2-(1H-indol-3-yl)-2-phenylethyl]-4-methoxybenzamide can undergo various types of chemical reactions, including:

Oxidation: The indole moiety can be oxidized to form various oxidized derivatives.

Reduction: The compound can undergo reduction reactions to form reduced derivatives.

Substitution: The chloro group can be substituted with other nucleophiles to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common nucleophiles include amines, thiols, and alkoxides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield indole-2-carboxylic acid derivatives, while reduction may yield indoline derivatives .

Scientific Research Applications

3-chloro-N-[2-(1H-indol-3-yl)-2-phenylethyl]-4-methoxybenzamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-chloro-N-[2-(1H-indol-3-yl)-2-phenylethyl]-4-methoxybenzamide involves its interaction with specific molecular targets and pathways. The indole moiety is known to bind with high affinity to multiple receptors, which can lead to various biological effects . For example, it may inhibit specific enzymes or receptors involved in disease pathways, leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Indole-3-acetic acid: A plant hormone with similar indole structure.

Indole-3-carbinol: Found in cruciferous vegetables and studied for its anticancer properties.

Indole-3-butyric acid: Another plant hormone used in agriculture.

Uniqueness

3-chloro-N-[2-(1H-indol-3-yl)-2-phenylethyl]-4-methoxybenzamide is unique due to its specific combination of functional groups, which may confer distinct biological activities and therapeutic potential compared to other indole derivatives .